Cas no 624-42-0 (3-Heptanone, 6-methyl-)
3-Heptanone, 6-methyl- (CAS 928-68-7) is a methylated ketone with a seven-carbon chain, characterized by the presence of a ketone functional group at the third carbon and a methyl substituent at the sixth position. This compound is commonly utilized as an intermediate in organic synthesis and as a flavoring agent due to its fruity, herbal odor. Its structural properties make it suitable for applications in fragrances, agrochemicals, and specialty chemicals. The compound exhibits moderate volatility and stability under standard conditions, facilitating its use in controlled reaction environments. Its defined molecular structure ensures consistent performance in synthetic pathways, making it a reliable choice for industrial and laboratory applications.
3-Heptanone, 6-methyl- structure
Product name:3-Heptanone, 6-methyl-
CAS No:624-42-0
MF:C8H16O
MW:128.212042808533
CID:513722
3-Heptanone, 6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Heptanone, 6-methyl-
- 6-methylheptan-3-one
- 2-Methyl-5-heptanone
- 3-Heptanone,6-methyl
- 6-Methyl-3-heptanone
- 6-Methyl-heptan-3-on
- 6-methyl-heptan-3-one
- 6-methylheptane-3-one
- Aethyl-isoamyl-keton
- Aethyl-isopentyl-keton
- ETHYL ISO-AMYL KETONE
-
- Inchi： InChI=1S/C8H16O/c1-4-8(9)6-5-7(2)3/h7H,4-6H2,1-3H3
- InChI Key： CCCIYAQYQZQDIZ-UHFFFAOYSA-N
- SMILES： CCC(=O)CCC(C)C
Computed Properties
- Exact Mass: 128.12000
- Monoisotopic Mass: 128.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 84.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 17.1A^2
- Tautomer Count: 3
- XLogP3: 2
Experimental Properties
- Density: 0.8203 (estimate)
- Melting Point: -32.24°C (estimate)
- Boiling Point: 162.67°C (estimate)
- Flash Point: 44.6℃
- Refractive Index: 1.4165 (estimate)
- PSA: 17.07000
- LogP: 2.40170
3-Heptanone, 6-methyl- Security Information
3-Heptanone, 6-methyl- Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3-Heptanone, 6-methyl- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7033298-0.25g |
6-methylheptan-3-one |
624-42-0 | 95% | 0.25g |
$200.0 | 2023-06-02 | |
| 1PlusChem | 1P00ECPT-250mg |
2-METHYL-5-HEPTANONE |
624-42-0 | 95% | 250mg |
$300.00 | 2024-04-22 | |
| Aaron | AR00ECY5-250mg |
2-Methyl-5-heptanone |
624-42-0 | 95% | 250mg |
$300.00 | 2025-02-14 | |
| Aaron | AR00ECY5-500mg |
2-Methyl-5-heptanone |
624-42-0 | 95% | 500mg |
$540.00 | 2025-02-14 | |
| A2B Chem LLC | AG68865-100mg |
2-METHYL-5-HEPTANONE |
624-42-0 | 95% | 100mg |
$183.00 | 2024-04-19 | |
| Enamine | EN300-7033298-10.0g |
6-methylheptan-3-one |
624-42-0 | 95% | 10g |
$2146.0 | 2023-06-02 | |
| Enamine | EN300-7033298-1.0g |
6-methylheptan-3-one |
624-42-0 | 95% | 1g |
$499.0 | 2023-06-02 | |
| Enamine | EN300-7033298-0.1g |
6-methylheptan-3-one |
624-42-0 | 95% | 0.1g |
$140.0 | 2023-06-02 | |
| Enamine | EN300-7033298-0.5g |
6-methylheptan-3-one |
624-42-0 | 95% | 0.5g |
$374.0 | 2023-06-02 | |
| Enamine | EN300-7033298-2.5g |
6-methylheptan-3-one |
624-42-0 | 95% | 2.5g |
$978.0 | 2023-06-02 |
3-Heptanone, 6-methyl- Related Literature
-
Mingliang Bao,Marco Mascini,Osvaldo Griffini,Daniela Burrini,Daniela Santianni,Katia Barbieri Analyst 1999 124 459
-
Peter J. Apps,Paul J. Weldon,Matthew Kramer Nat. Prod. Rep. 2015 32 1131
-
5. The oxidation of hydrocarbons. Part 2.—Examination of the products of the vapour phase oxidation of n-heptane and of methylcyclohexaneF. H. Garner,R. Long,R. G. Temple Trans. Faraday Soc. 1953 49 1193
624-42-0 (3-Heptanone, 6-methyl-) Related Products
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